Cas no 898406-52-5 (N-{2-1-(4-chlorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(3-chlorophenyl)ethanediamide)

• Product Name: N-{2-1-(4-chlorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(3-chlorophenyl)ethanediamide
• CAS No: 898406-52-5
• MF: C₂₁H₂₃Cl₂N₃O₄S
• MW: 484.396022081375
• CID: 6377181
• PubChem ID: 18574489
• Update Time: 2025-10-30

N-{2-1-(4-chlorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(3-chlorophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-{2-1-(4-chlorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(3-chlorophenyl)ethanediamide
• AKOS024661215
• N'-(3-chlorophenyl)-N-[2-[1-(4-chlorophenyl)sulfonylpiperidin-2-yl]ethyl]oxamide
• 898406-52-5
• F2571-0434
• N-{2-[1-(4-chlorobenzenesulfonyl)piperidin-2-yl]ethyl}-N'-(3-chlorophenyl)ethanediamide
• N1-(3-chlorophenyl)-N2-(2-(1-((4-chlorophenyl)sulfonyl)piperidin-2-yl)ethyl)oxalamide

• Inchi： 1S/C21H23Cl2N3O4S/c22-15-7-9-19(10-8-15)31(29,30)26-13-2-1-6-18(26)11-12-24-20(27)21(28)25-17-5-3-4-16(23)14-17/h3-5,7-10,14,18H,1-2,6,11-13H2,(H,24,27)(H,25,28)
• InChI Key： QQJSQZJNOZAWGY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(N1CCCCC1CCNC(C(NC1C=CC=C(C=1)Cl)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 483.0786328g/mol
• Monoisotopic Mass: 483.0786328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 104Ų

Additional information on N-{2-1-(4-chlorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(3-chlorophenyl)ethanediamide

Professional Introduction to N-{2-1-(4-chlorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(3-chlorophenyl)ethanediamide (CAS No. 898406-52-5)

N-{2-1-(4-chlorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(3-chlorophenyl)ethanediamide is a sophisticated organic compound with a molecular structure that has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by its CAS number 898406-52-5, represents a fusion of advanced synthetic methodologies and biological activity, making it a subject of intense research interest.

The molecular backbone of N-{2-1-(4-chlorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(3-chlorophenyl)ethanediamide is characterized by its dual amide functionalities and the presence of halogenated aromatic rings. The 4-chlorobenzenesulfonyl moiety, in particular, contributes to the compound's unique electronic properties and potential interactions with biological targets. This structural feature has been extensively studied for its role in modulating enzyme activity and receptor binding, which are critical for the development of novel therapeutic agents.

In recent years, the pharmaceutical industry has seen a surge in the exploration of piperidine derivatives due to their favorable pharmacokinetic profiles and broad spectrum of biological activity. The incorporation of piperidine rings into drug candidates has been shown to enhance solubility, improve metabolic stability, and increase binding affinity to biological targets. N-{2-1-(4-chlorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(3-chlorophenyl)ethanediamide exemplifies these advantages, making it a promising candidate for further investigation.

The synthesis of N-{2-1-(4-chlorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(3-chlorophenyl)ethanediamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced catalytic systems and protecting group strategies has been crucial in achieving the desired molecular architecture. Recent advancements in flow chemistry have also enabled more efficient and scalable production methods for this compound, paving the way for large-scale synthesis and commercialization.

Beyond its synthetic significance, N-{2-1-(4-chlorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(3-chlorophenyl)ethanediamide has shown intriguing biological properties that warrant further exploration. Preclinical studies have indicated potential activity against various disease targets, including enzymes involved in cancer progression and inflammatory responses. The halogenated aromatic rings present in the molecule are particularly noteworthy, as they have been implicated in enhancing binding interactions with biological receptors.

The role of halogens in medicinal chemistry cannot be overstated. These elements not only modify the electronic properties of molecules but also influence their metabolic stability and bioavailability. In the case of N-{2-1-(4-chlorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(3-chlorophenyl)ethanediamide, the presence of chlorine atoms at strategic positions enhances its interaction with biological targets while maintaining favorable pharmacokinetic properties.

Current research efforts are focused on optimizing the pharmacological profile of this compound through structure-based drug design. By leveraging computational modeling techniques, scientists are able to predict how small modifications to the molecular structure can impact biological activity. This approach has already led to the identification of several promising analogs with enhanced potency and selectivity.

The development of novel therapeutic agents is a complex process that requires interdisciplinary collaboration between chemists, biologists, and pharmacologists. N-{2-1-(4-chlorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(3-chlorophenyl)ethanediamide serves as an excellent example of how such collaboration can lead to innovative drug candidates. Its unique structural features and promising biological activity make it a valuable tool for researchers seeking to develop new treatments for various diseases.

In conclusion, N-{2-1-(4-chlorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(3-chlorophenyl)ethanediamide (CAS No. 898406-52-5) is a remarkable compound with significant potential in pharmaceutical research. Its sophisticated molecular architecture, combined with its intriguing biological properties, makes it a subject of great interest among scientists worldwide. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.